Cas no 65565-15-3 (3-phenyl-6-chloro-1-indanone)

3-phenyl-6-chloro-1-indanone structure
3-phenyl-6-chloro-1-indanone structure
Product Name:3-phenyl-6-chloro-1-indanone
CAS No:65565-15-3
MF:C15H11ClO
MW:242.700243234634
CID:2152351
PubChem ID:10681666
Update Time:2025-04-21

3-phenyl-6-chloro-1-indanone Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-6-chloro-1-indanone
    • 65565-15-3
    • RGAOXVRFQQHTQY-UHFFFAOYSA-N
    • 6-chloro-3-phenyl-2,3-dihydro-1H-inden-1-one
    • SCHEMBL3671445
    • DB-366594
    • Inchi: 1S/C15H11ClO/c16-11-6-7-12-13(9-15(17)14(12)8-11)10-4-2-1-3-5-10/h1-8,13H,9H2
    • InChI Key: RGAOXVRFQQHTQY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(CC2C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.0498427Da
  • Monoisotopic Mass: 242.0498427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų
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